Cas no 20630-50-6 (4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride)
20630-50-6 structure
Product Name:4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
CAS No:20630-50-6
MF:C9H14Cl3N3O
MW:286.585958957672
CID:910158
PubChem ID:209861
Update Time:2025-04-19
4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
- 4,5-dichloro-2-[3-(dimethylamino)propyl]pyridazin-3-one,hydrochloride
- DTXSID10174660
- 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydrochloride
- 20630-50-6
- 3(2H)-Pyridazinone, 4,5-dichloro-2-(3-(dimethylamino)propyl)-, monohydrochloride
-
- Inchi: 1S/C9H13Cl2N3O.ClH/c1-13(2)4-3-5-14-9(15)8(11)7(10)6-12-14;/h6H,3-5H2,1-2H3;1H
- InChI Key: MBRYWQFRADYYGD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN(C1=O)CCCN(C)C)Cl.Cl
Computed Properties
- Exact Mass: 285.02052
- Monoisotopic Mass: 285.020245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
20630-50-6 (4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent